Cas no 159298-87-0 (1-bromo-4-(1-fluoroethyl)benzene)

• Product Name: 1-bromo-4-(1-fluoroethyl)benzene
• CAS No: 159298-87-0
• MF: C₈H₈BrF
• MW: 203.051525115967
• MDL: MFCD11110323
• CID: 109161
• PubChem ID: 45158824
• Update Time: 2025-10-30

1-bromo-4-(1-fluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-4-(1-fluoroethyl)-
• 1-bromo-4-(1-fluoroethyl)benzene
• 1-BROMO-4-(1-FLUORO-ETHYL)-BENZENE
• Benzene,1-bromo-4-(1-fluoroethyl)
• DTXSID20669739
• Benzene, 1-bromo-4-(1-fluoroethyl)-
• 159298-87-0
• EN300-309427
• SCHEMBL16426371

• MDL： MFCD11110323
• Inchi： 1S/C8H8BrF/c1-6(10)7-2-4-8(9)5-3-7/h2-6H,1H3
• InChI Key： DSUJAJAXIXMOKC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)F

Computed Properties

• Exact Mass: 201.97900
• Monoisotopic Mass: 201.97934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.47960

Additional information on 1-bromo-4-(1-fluoroethyl)benzene

Comprehensive Analysis of 1-Bromo-4-(1-fluoroethyl)benzene (CAS No. 159298-87-0): Properties, Applications, and Industry Trends

1-Bromo-4-(1-fluoroethyl)benzene (CAS No. 159298-87-0) is a halogenated aromatic compound with significant relevance in pharmaceutical and agrochemical research. Its molecular structure, featuring a bromine substituent and a fluoroethyl group, makes it a versatile intermediate for synthesizing complex molecules. This compound has garnered attention due to its unique reactivity profile, particularly in cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig animations, which are pivotal in modern drug discovery.

In recent years, the demand for fluorinated compounds like 1-bromo-4-(1-fluoroethyl)benzene has surged, driven by their enhanced metabolic stability and bioavailability in active pharmaceutical ingredients (APIs). Researchers frequently search for "fluorinated benzene derivatives" or "bromo-fluoro aromatic compounds" to explore their applications in PET (positron emission tomography) imaging or as building blocks for kinase inhibitors. The compound's CAS No. 159298-87-0 is often queried in chemical databases for purity specifications and synthetic protocols.

From a synthetic chemistry perspective, 1-bromo-4-(1-fluoroethyl)benzene serves as a critical precursor for introducing fluorinated motifs into larger molecular frameworks. Its bromine atom enables facile functionalization via metal-catalyzed reactions, while the fluoroethyl group contributes to lipophilicity—a key parameter in CNS drug design. Industry forums frequently discuss "how to handle air-sensitive bromo-fluoro compounds" or "scaling up fluorinated intermediates," reflecting practical challenges in large-scale production.

Environmental and regulatory considerations are also shaping the discourse around compounds like CAS 159298-87-0. With increasing focus on green chemistry, researchers are investigating solvent-free reactions or biocatalytic methods to derivatize such halogenated intermediates. Searches for "sustainable synthesis of fluorinated aromatics" align with the industry's push toward reducing waste and energy consumption. Analytical techniques like GC-MS and NMR are essential for characterizing 1-bromo-4-(1-fluoroethyl)benzene, ensuring compliance with ICH guidelines for impurity profiling.

The compound's thermal stability and storage conditions (typically under inert atmosphere) are frequently addressed in technical datasheets. Supply chain transparency is another hot topic, with procurement specialists searching for "reliable suppliers of 159298-87-0" or "alternate synthetic routes to 1-bromo-4-(1-fluoroethyl)benzene." These queries underscore the need for robust quality control in fine chemical manufacturing.

Emerging applications in material science further expand the utility of 1-bromo-4-(1-fluoroethyl)benzene. Its incorporation into liquid crystals or organic semiconductors is being explored, capitalizing on the electron-withdrawing effects of fluorine. Patent literature reveals growing interest in "fluorinated benzene-based electronic materials," positioning this compound at the intersection of chemistry and advanced materials engineering.

In conclusion, 1-Bromo-4-(1-fluoroethyl)benzene (CAS No. 159298-87-0) exemplifies the strategic importance of halogen-fluorine synergy in modern chemistry. Its multifaceted applications—from life sciences to advanced materials—make it a compound of enduring interest, with ongoing research continually uncovering new possibilities for this molecular building block.